1,2-Dibromo-3-chloro-5-fluorobenzene
Overview
Description
1,2-Dibromo-3-chloro-5-fluorobenzene is an organic compound that belongs to the class of benzenoids. It is a crystalline or fused solid that appears clear when melted . The color of the compound ranges from white or translucent to pale yellow or pale cream .
Molecular Structure Analysis
The molecular formula of 1,2-Dibromo-3-chloro-5-fluorobenzene is C6H2Br2ClF . The compound’s structure can be represented by the SMILES notation: FC1=CC(Cl)=CC(Br)=C1Br .
Physical And Chemical Properties Analysis
1,2-Dibromo-3-chloro-5-fluorobenzene has a density of 2.1±0.1 g/cm3 . It has a boiling point of 260.3±35.0 °C at 760 mmHg . The compound has a vapor pressure of 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 47.8±3.0 kJ/mol . The flash point is 111.3±25.9 °C . The index of refraction is 1.589 .
Scientific Research Applications
Spectral Analysis and Characterization
- 1,2-Dibromo-3-chloro-5-fluorobenzene has been studied using FTIR and FT-Raman spectroscopy. These methods allow for detailed analysis of molecular vibrations and can be crucial for understanding the compound's structural and electronic properties (Ilango et al., 2008).
Crystal Structure Prediction
- The compound has been a subject of first principles prediction studies for its crystal structure. Such research is valuable in material science for understanding how molecular structure relates to larger-scale properties (Misquitta et al., 2008).
Solvent Applications in Organometallic Chemistry
- It is recognized as a potential solvent in organometallic chemistry. Its fluorine substituents reduce its ability to donate π-electron density, making it useful as a non-coordinating solvent or readily displaced ligand (Pike et al., 2017).
Synthesis of Complex Organic Molecules
- It has been used in the synthesis of a bradykinin 1 antagonist, demonstrating its utility in constructing complex organic molecules and pharmaceuticals (Menzel et al., 2009).
Catalysis and Organic Synthesis
- Its derivatives, such as fluorobenzenes, are used in catalytic reactions and organic synthesis, highlighting its role in creating new chemical entities (Manabe & Ishikawa, 2008).
properties
IUPAC Name |
1,2-dibromo-3-chloro-5-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2ClF/c7-4-1-3(10)2-5(9)6(4)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQDBFZZJIYBHCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Br)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2ClF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50661529 | |
Record name | 1,2-Dibromo-3-chloro-5-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50661529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dibromo-3-chloro-5-fluorobenzene | |
CAS RN |
1000577-62-7 | |
Record name | 1,2-Dibromo-3-chloro-5-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50661529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.